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Compound of Interest

Compound Name: Sodium methyl carbonate

Cat. No.: B1629319

Technical Guide on the Safe Handling of Sodium
Methyl Carbonate

Disclaimer: No official Safety Data Sheet (SDS) for sodium methyl carbonate (CAS No. 6482-
39-9) is readily available in public databases. This guide has been compiled from publicly
available research literature, safety data for analogous compounds, and general best practices
for handling reactive chemical reagents. The information provided herein is intended for use by
qualified research, scientific, and drug development professionals and should be supplemented
with a thorough risk assessment before any handling or use.

Introduction

Sodium methyl carbonate is a versatile and effective C1 synthon in organic synthesis, serving
as a stable, solid alternative to gaseous carbon dioxide.[1] Its utility lies in its differential
reactivity with organometallic reagents, enabling the selective synthesis of carboxylic acids and
symmetrical ketones.[1][2] While it offers advantages in terms of ease of handling compared to
gaseous reagents, its reactivity necessitates stringent safety precautions. This guide provides a
comprehensive overview of the known safety data, handling precautions, and experimental
protocols relevant to sodium methyl carbonate.

Hazard Identification and Classification
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Due to the lack of a specific Safety Data Sheet, a definitive GHS classification for sodium
methyl carbonate is not available. However, based on its chemical nature as an
organosodium compound and its reactivity, it should be handled as a hazardous substance.
The following classifications for related compounds and substance classes provide a basis for
a conservative hazard assessment.[3][4][5][6]

Inferred Hazard Classification:

Hazard Class Hazard Category Rationale

Reacts with water (hydrolysis)

Substances and mixtures to produce methanol
which, in contact with water, Category 1 (flammable) and sodium
emit flammable gases carbonate. The reaction may

be exothermic.

As a strong base, it is
Skin Corrosion/Irritation Category 1B/1C expected to be corrosive to

skin and eyes upon contact.

Serious Eye Damage/Eye Expected to cause serious eye
o Category 1
Irritation damage upon contact.

As an organometallic

] compound, it may be liable to
Self-Heating Substances and ]
Category 1 self-heating and spontaneous

Mixtures S ) )
ignition in air, particularly if

finely divided.[7]

Physical and Chemical Properties
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Property

Value

Reference

Chemical Formula

C2Hs3NaOs

[8]1°]

Molecular Weight

98.03 g/mol

[8][°]

Appearance

White powder

[8]

Decomposition

Thermal decomposition may
occur at elevated
temperatures, potentially
releasing flammable and toxic
gases.[10] Impurities like
sodium bicarbonate can
decompose at lower

temperatures (around 50°C).

[1]

Solubility

Soluble in polar solvents.

[1]

Toxicological Information

No specific toxicological studies on sodium methyl carbonate were found. The toxicity of its

potential hydrolysis and decomposition products should be considered.

Substance

CAS Number

Toxicity Data

Reference

Methanol

Toxic if swallowed, in

contact with skin, or if

inhaled. Causes

damage to organs.

Sodium Carbonate

Causes serious eye

497-19-8

irritation.

Dimethyl Carbonate

616-38-6

Low acute toxicity

(LD50 oral rat =
12,900 mg/kg). Not

[11][12][13]

irritating to skin or

eyes.

© 2025 BenchChem. All rights reserved. 3/12

Tech Support


https://wap.guidechem.com/encyclopedia/sodium-methyl-carbonate-dic269750.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-methyl-carbonate
https://wap.guidechem.com/encyclopedia/sodium-methyl-carbonate-dic269750.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-methyl-carbonate
https://wap.guidechem.com/encyclopedia/sodium-methyl-carbonate-dic269750.html
https://www.researchgate.net/publication/330509659_Thermal_degradation_analyses_of_carbonate_solvents_used_in_Li-ion_batteries
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319
https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://hmdb.ca/system/metabolites/msds/000/028/238/original/HMDB29580.pdf?1358894125
https://pmc.ncbi.nlm.nih.gov/articles/PMC8421751/
https://www.jcia-bigdr.jp/jcia-bigdr/doc/gps_jips_paper/634804522081666456_DMC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Handling and Storage Precautions

Sodium methyl carbonate should be handled as a water-reactive and potentially air-sensitive
solid.[14][15][16][17][18]

5.1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

o Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are
required. For handling larger quantities, consider wearing leather gloves over nitrile gloves
for added protection against fire.[17]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood or glove
box. If there is a potential for dust generation, a respirator with an appropriate particulate
filter may be necessary.

5.2. Engineering Controls

» All manipulations of sodium methyl carbonate should be performed in a well-ventilated
chemical fume hood or an inert atmosphere glove box.[14][15][16][17][18]

e An emergency eyewash station and safety shower must be readily accessible.

» AClass D fire extinguisher for combustible metals must be available in the immediate work
area. Do not use water, carbon dioxide, or halogenated extinguishing agents.

5.3. Safe Handling Procedures

o Exclusion of Moisture and Air: Handle under an inert atmosphere (e.g., argon or nitrogen)
whenever possible, especially for prolonged storage or reactions.

» Dispensing: Weigh and dispense the solid in a glove box or under a positive pressure of inert
gas in a fume hood.

¢ Avoid Inhalation: Do not breathe dust.

¢ Avoid Contact: Avoid contact with skin, eyes, and clothing.
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e Grounding: Ground all equipment to prevent static discharge, which could be an ignition

source.
5.4. Storage
» Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area.
o Store away from water, acids, and oxidizing agents.
o Store under an inert atmosphere for long-term stability.
Experimental Protocols
6.1. Synthesis of Sodium Methyl Carbonate

The following is a general protocol for the synthesis of sodium methyl carbonate from sodium
methoxide and carbon dioxide.

Reactants

Sodium Methoxide Process Product
in Methanol \

N Precipitate forms :
Reaction Vessel Filtration ' ' Drying undervacuum) (Sodlum Methyl Carbonate)

(White Solid)

(Stirring at RT)

Bubble through solution

Carbon Dioxide (gas)

Click to download full resolution via product page
Synthesis of Sodium Methyl Carbonate.
Methodology:

e A solution of sodium methoxide in methanol is prepared in a flame-dried, three-necked
round-bottom flask equipped with a magnetic stir bar, a gas inlet, and a gas outlet.

e The flask is maintained under a positive pressure of inert gas (argon or nitrogen).
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» Dry carbon dioxide gas is bubbled through the stirred solution at room temperature.

e The reaction is typically rapid, and a white precipitate of sodium methyl carbonate will
form.

e The reaction mixture is stirred for a specified period to ensure complete reaction.

e The solid product is isolated by filtration under an inert atmosphere (e.g., using a Schlenk
filter).

e The collected solid is washed with a dry, inert solvent (e.g., diethyl ether) to remove any
unreacted starting material or byproducts.

e The product is dried under high vacuum to remove residual solvent.

6.2. Safe Handling Workflow for Air-Sensitive Solids

The following diagram illustrates a general workflow for safely handling an air-sensitive solid
like sodium methyl carbonate.
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Decontaminate Equipment

Safe Handling of Air-Sensitive Solids.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1629319?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reactivity and Incompatibility

Sodium methyl carbonate exhibits differential reactivity, which is key to its synthetic utility but
also a primary source of its hazards.

7.1. Reactivity with Water

Sodium methyl carbonate will react with water (hydrolysis) to form sodium carbonate and
methanol. This reaction may be exothermic.

7.2. Reactivity with Organometallic Reagents
» Grignard Reagents (RMgX): Reacts to form carboxylic acids.[1][2]
» Organolithium Reagents (RLi): Reacts to form symmetrical ketones.[1][2]

These reactions are typically exothermic and should be performed with appropriate
temperature control.

7.3. Incompatible Materials
e Acids: Reacts vigorously with acids to release carbon dioxide and methanol.
o Oxidizing agents: May react exothermically.

o Water and moist air: As described above.

Signaling Pathways and Biological Effects

There is no specific information available regarding the signaling pathways or biological effects
of sodium methyl carbonate. Given its reactivity, direct contact is likely to cause local
corrosive effects on skin, eyes, and mucous membranes. Systemic toxicity would likely be
related to its hydrolysis products, primarily methanol.

The following diagram illustrates the potential metabolic fate upon ingestion or absorption,
leading to methanol toxicity.
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Potential Metabolic Pathway of Sodium Methyl Carbonate.

First Aid Measures

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention
immediately.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical attention
immediately.

Accidental Release Measures

o Small Spills: In a fume hood, carefully cover the spill with a dry, inert absorbent material such
as sand, dry lime, or soda ash.[19] Scoop up the mixture into a dry, sealable container for
disposal.

» Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE. Contain the spill
and prevent contact with water. Contact emergency services.

Disposal Considerations

Dispose of waste sodium methyl carbonate and contaminated materials in accordance with
local, state, and federal regulations. It should be treated as hazardous waste. Do not dispose of
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down the drain.

Conclusion

Sodium methyl carbonate is a valuable reagent in organic synthesis, but its safe handling
requires a thorough understanding of its reactivity and potential hazards. In the absence of a
specific SDS, a conservative approach based on the properties of related compounds and
general principles for handling air- and water-reactive solids is essential. Adherence to the
precautions and protocols outlined in this guide will help to minimize the risks associated with
the use of this compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium Methyl Carbonate|CAS 6482-39-9|Research Chemical [benchchem.com]

2. Sodium Methyl Carbonate as an Effective C1 Synthon. Synthesis of Carboxylic Acids,
Benzophenones, and Unsymmetrical Ketones [organic-chemistry.org]

¢ 3. chemsafetypro.com [chemsafetypro.com]

e 4. ohs-GHSHazardClassification | Environmental Health & Safety | Washington State
University [ehs.wsu.edu]

. era-environmental.com [era-environmental.com]
. - Division of Research Safety | lllinois [drs.illinois.edu]
. Lupin Systems [go.lupinsys.com]

. Page loading... [wap.guidechem.com]

°
© [00] ~ » ol

. monomethyl carbonate sodium salt | C2H3NaO3 | CID 23674761 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 10. researchgate.net [researchgate.net]

e 11. hmdb.ca [hmdb.ca]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1629319?utm_src=pdf-body
https://www.benchchem.com/product/b1629319?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1629319
https://www.organic-chemistry.org/abstracts/lit6/862.shtm
https://www.organic-chemistry.org/abstracts/lit6/862.shtm
http://www.chemsafetypro.com/Topics/GHS/GHS_hazard_class.html
https://ehs.wsu.edu/ohs-ghshazardclassification/
https://ehs.wsu.edu/ohs-ghshazardclassification/
https://www.era-environmental.com/blog/ghs-hazard-classification
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalHazardClassification
https://go.lupinsys.com/harms/public/captcha?redirect_url=/oilchem/harms/public/materials/08b4ee4da4483c7dc312a17f1e6e9d9b-published/attachments_api/ce299fa0bb2f26b4e5af56fb643d8b91/search_api/Sodium_Methoxide_30_-SDS.pdf
https://wap.guidechem.com/encyclopedia/sodium-methyl-carbonate-dic269750.html
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-methyl-carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-methyl-carbonate
https://www.researchgate.net/publication/330509659_Thermal_degradation_analyses_of_carbonate_solvents_used_in_Li-ion_batteries
https://hmdb.ca/system/metabolites/msds/000/028/238/original/HMDB29580.pdf?1358894125
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 12. Toxicity assessment of dimethyl carbonate following 28 days repeated inhalation
exposure - PMC [pmc.ncbi.nlm.nih.gov]

o 13. jcia-bigdr.jp [jcia-bigdr.jp]

e 14. - Division of Research Safety | lllinois [drs.illinois.edu]
e 15, ors.od.nih.gov [ors.od.nih.gov]

e 16. cmu.edu [cmu.edu]

e 17. ehs.yale.edu [ehs.yale.edu]

» 18. Pyrophoric and Water-Reactive Chemical Safety — Lab Coat Selection, Use, and Care at
MIT [labcoats.mit.edu]

e 19. alkalimetals.com [alkalimetals.com]

» To cite this document: BenchChem. ["sodium methyl carbonate safety data sheet and
handling precautions”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629319#sodium-methyl-carbonate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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